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Compound of Interest

Compound Name:
Deschloronorketamine

hydrochloride

Cat. No.: B10795788 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

poor yields during the synthesis of Deschloronorketamine hydrochloride.

Troubleshooting Guide
This guide addresses specific issues that may arise during the synthesis of

Deschloronorketamine hydrochloride, presented in a question-and-answer format. A

common synthetic approach is the multi-step conversion of 2-phenylcyclohexanone to

Deschloronorketamine, followed by salt formation. This guide will focus on troubleshooting this

pathway.

Hypothetical Synthesis Workflow
A plausible synthetic route, based on analogous chemical transformations, is outlined below.

2-Phenylcyclohexanone 2-Bromo-2-phenylcyclohexanone

Step 1:
α-Bromination Deschloronorketamine (freebase)

Step 2:
Amination Deschloronorketamine HCl

Step 3:
Salt Formation

2-Phenylcyclohexanone Deschloronorketamine (freebase)

Reductive Amination
(Ammonia, Reducing Agent)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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